Cas no 104639-39-6 (2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-
• CAS No: 104639-39-6
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 158019
• PubChem ID: 128617
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-
• 1-[(2S,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione
• 5-methoxymethyl-1-(2'-deoxylyxofuranosyl)uracil
• 1-(2-deoxy-alpha-D-threo-pentofuranosyl)-5-(methoxymethyl)pyrimidine-2,4(1H,3H)-dione
• MMdLU
• 5-Methoxymethyl-1-(2/'-deoxylyxofuranosyl)uracil
• DTXSID70146626
• 104639-39-6

• Inchi： 1S/C11H16N2O6/c1-18-5-6-3-13(11(17)12-10(6)16)9-2-7(15)8(4-14)19-9/h3,7-9,14-15H,2,4-5H2,1H3,(H,12,16,17)/t7-,8-,9+/m1/s1
• InChI Key： RSMISTTWWXJOOG-HLTSFMKQSA-N
• SMILES： O1[C@H](CO)[C@@H](C[C@H]1N1C(NC(C(COC)=C1)=O)=O)O

Computed Properties

• Exact Mass: 272.10083623g/mol
• Monoisotopic Mass: 272.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 108Ų